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Compound of Interest

Compound Name: Ethyl nitroacetate

Cat. No.: B140605 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides immediate and essential safety, handling, and

disposal information for Ethyl nitroacetate, a combustible liquid that can cause skin and eye

irritation.[1][2] Adherence to these procedures is critical for minimizing risk and ensuring

operational safety.

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl nitroacetate is classified as a combustible liquid that causes skin and serious eye

irritation.[1][2] It is crucial to use appropriate personal protective equipment to prevent

exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Equipment
Standards and
Specifications

Eyes/Face

Tightly fitting safety goggles or

chemical safety glasses with

side-shields.

Must conform to EN 166 (EU)

or OSHA's 29 CFR 1910.133

(US).[1]

Skin

Chemical-impermeable gloves

and protective clothing to

prevent skin exposure.

Fire/flame resistant and

impervious clothing is also

recommended.

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[3]

Respiratory

Not typically required under

normal use with adequate

ventilation.

For large-scale use,

emergencies, or if exposure

limits are exceeded, a full-face

respirator or a NIOSH/MSHA

or European Standard EN 136

approved respirator should be

used.[3][4]

Operational Plans: Handling, Storage, and Disposal
Proper operational procedures are essential for the safe use of Ethyl nitroacetate.

Safe Handling Procedures
Ventilation: Always handle Ethyl nitroacetate in a well-ventilated area, such as a chemical

fume hood, to keep airborne concentrations low.[3][5]

Avoid Contact: Prevent contact with skin and eyes and avoid breathing any mist, gas, or

vapors.[3]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other

sources of ignition.[1][4] Use non-sparking tools and take precautionary measures against

static discharge.[3][4]
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Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the work

area.[4] Contaminated clothing should be removed and washed before reuse.[2][4]

Storage Protocols
Store containers in a dry, cool, and well-ventilated place.[1][3]

Keep containers tightly closed when not in use.[1][3][4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[4]

Disposal Plan
Chemical Waste: Dispose of Ethyl nitroacetate in accordance with all appropriate local,

regional, and national laws and regulations.[3] Waste material should be kept in its original,

suitable, and closed container for disposal.[3][6] Do not mix with other waste.[6]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[3] Alternatively, puncture the packaging to make it unusable for

other purposes before disposing of it in a sanitary landfill.[3]

Emergency Procedures
Immediate and correct response during an emergency is critical.

First-Aid Measures
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Exposure Route First-Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration, but avoid

mouth-to-mouth resuscitation if the chemical

was ingested or inhaled. Seek immediate

medical attention.[3][7]

Skin Contact

Immediately remove contaminated clothing and

shoes.[4] Wash the affected area with plenty of

soap and water.[1][2] If skin irritation occurs,

seek medical advice.[1]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, making sure to also rinse under the

eyelids.[2][3][4] Remove contact lenses if

present and easy to do.[2] Seek immediate

medical attention.[2][3][4]

Ingestion

Rinse the mouth with water.[3][7] Do not induce

vomiting.[3][7] Never give anything by mouth to

an unconscious person.[3][7] Call a doctor or

Poison Control Center immediately.[3][7]

Spill and Fire Response
Accidental Release: In case of a spill, remove all sources of ignition and evacuate personnel

to a safe area.[3] Ensure adequate ventilation.[3] Prevent the chemical from entering drains.

[3] Absorb the spill with an inert material like sand, silica gel, or universal binder, and collect

it into a suitable, closed container for disposal.[1][4]

Firefighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.

[3][7] Water spray can be used to cool closed containers.[4] Firefighters must wear self-

contained breathing apparatus and full protective gear.[1][4][8]

Quantitative Data Summary
Table 2: Physical and Toxicological Properties of Ethyl Nitroacetate
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Property Value

Molecular Formula C4H7NO4[4]

Molecular Weight 133.1 g/mol [4]

Appearance Clear, colorless to yellow liquid[2][3]

Flash Point 92 °C (197.6 °F)[2][9]

Boiling Point 107 °C / 3.3kPa[2]

Specific Gravity 1.20[2]

LD50 Oral (Mouse) 5250 mg/kg[2][6]

LD50 Intraperitoneal (Rat) 2275 mg/kg[2]

Experimental Workflow Visualization
The following diagram outlines the procedural steps for safely managing an accidental spill of

Ethyl nitroacetate.
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Initial Response

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Area & Alert Personnel

Remove All Ignition Sources

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Closed Container

Clean Spill Area

Dispose of Waste per Regulations

Decontaminate Tools & Re-stock Supplies

Report Incident

Click to download full resolution via product page

Caption: Workflow for managing an Ethyl nitroacetate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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